Cas no 1065266-98-9 (3-bromo-5-chloro-6-methylpyrazine-2-carbonitrile)
3-Bromo-5-chloro-6-methylpyrazine-2-carbonitrile is a heterocyclic compound featuring a pyrazine core substituted with bromo, chloro, methyl, and cyano functional groups. This multifunctional structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring precise halogenation and nitrile incorporation. The presence of both bromine and chlorine enhances its reactivity in cross-coupling reactions, while the methyl group contributes to steric and electronic modulation. The nitrile functionality offers further derivatization potential, enabling transformations into amides, acids, or heterocycles. Its well-defined reactivity profile and stability under standard conditions make it suitable for scalable applications in medicinal chemistry and material science.
1065266-98-9 structure
Product Name:3-bromo-5-chloro-6-methylpyrazine-2-carbonitrile
CAS No:1065266-98-9
MF:C6H3BrClN3
MW:232.465118646622
CID:2142229
PubChem ID:84819889
Update Time:2025-05-27
3-bromo-5-chloro-6-methylpyrazine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-chloro-6-methylpyrazine-2-carbonitrile
- SCHEMBL4746402
- DB-339230
- CS-0158911
- 1065266-98-9
-
- Inchi： 1S/C6H3BrClN3/c1-3-6(8)11-5(7)4(2-9)10-3/h1H3
- InChI Key： NDVPBXFTAPSASC-UHFFFAOYSA-N
- SMILES： BrC1=C(C#N)N=C(C(=N1)Cl)C
Computed Properties
- Exact Mass: 230.91989Da
- Monoisotopic Mass: 230.91989Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 49.6Ų
3-bromo-5-chloro-6-methylpyrazine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM168641-1g |
3-bromo-5-chloro-6-methylpyrazine-2-carbonitrile |
1065266-98-9 | 95% | 1g |
$916 | 2021-08-05 | |
| Chemenu | CM168641-1g |
3-bromo-5-chloro-6-methylpyrazine-2-carbonitrile |
1065266-98-9 | 95% | 1g |
$1071 | 2023-03-05 | |
| Alichem | A099002341-5g |
3-Bromo-5-chloro-6-methylpyrazine-2-carbonitrile |
1065266-98-9 | 95% | 5g |
$7885.90 | 2023-09-04 | |
| Alichem | A099002341-10g |
3-Bromo-5-chloro-6-methylpyrazine-2-carbonitrile |
1065266-98-9 | 95% | 10g |
$9840.96 | 2023-09-04 | |
| Alichem | A099002341-25g |
3-Bromo-5-chloro-6-methylpyrazine-2-carbonitrile |
1065266-98-9 | 95% | 25g |
$13266.00 | 2023-09-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1229551-1g |
3-Bromo-5-chloro-6-methylpyrazine-2-carbonitrile |
1065266-98-9 | 95+% | 1g |
￥10446.00 | 2024-08-09 |
3-bromo-5-chloro-6-methylpyrazine-2-carbonitrile Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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